molecular formula C5H10FNO B2623671 (3R,4R)-4-Fluorotetrahydro-2H-pyran-3-amine CAS No. 1932392-51-2

(3R,4R)-4-Fluorotetrahydro-2H-pyran-3-amine

Cat. No. B2623671
CAS RN: 1932392-51-2
M. Wt: 119.139
InChI Key: NMAXCYNKJLHMPY-RFZPGFLSSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3R,4R)-4-Fluorotetrahydro-2H-pyran-3-amine is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a tetrahydro-pyran derivative and has been found to exhibit various pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Mechanism of Action

The exact mechanism of action of (3R,4R)-4-Fluorotetrahydro-2H-pyran-3-amine is not fully understood. However, it is believed to modulate the activity of ion channels and receptors in the central nervous system, leading to its pharmacological effects. Specifically, this compound has been found to interact with GABA-A receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
(3R,4R)-4-Fluorotetrahydro-2H-pyran-3-amine has been shown to have various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are involved in the pathogenesis of many inflammatory disorders. Additionally, this compound has been shown to increase the activity of GABA-A receptors, leading to its anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of (3R,4R)-4-Fluorotetrahydro-2H-pyran-3-amine is its high yield and purity during synthesis. This makes it a suitable compound for large-scale production and for use in preclinical studies. However, one limitation of this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are many potential future directions for the research and development of (3R,4R)-4-Fluorotetrahydro-2H-pyran-3-amine. One area of interest is its potential use in the treatment of pain and inflammation-related disorders, such as arthritis and neuropathic pain. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its potential therapeutic targets. Finally, more research is needed to optimize the synthesis method and improve the bioavailability and efficacy of (3R,4R)-4-Fluorotetrahydro-2H-pyran-3-amine for clinical use.
In conclusion, (3R,4R)-4-Fluorotetrahydro-2H-pyran-3-amine is a promising compound with potential therapeutic applications. Its synthesis method has been optimized for large-scale production, and it has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant effects. Future research is needed to fully understand its mechanism of action and to identify its potential therapeutic targets.

Synthesis Methods

The synthesis of (3R,4R)-4-Fluorotetrahydro-2H-pyran-3-amine involves the reaction of 4-fluoro-3-hydroxybutanal with an amine in the presence of a reducing agent. This reaction results in the formation of the desired compound with high yield and purity. The synthesis method has been optimized to ensure reproducibility and scalability for large-scale production.

Scientific Research Applications

(3R,4R)-4-Fluorotetrahydro-2H-pyran-3-amine has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related disorders. Additionally, this compound has shown anticonvulsant activity, indicating its potential use in the management of epilepsy and other seizure disorders.

properties

IUPAC Name

(3R,4R)-4-fluorooxan-3-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H10FNO/c6-4-1-2-8-3-5(4)7/h4-5H,1-3,7H2/t4-,5-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NMAXCYNKJLHMPY-RFZPGFLSSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCC(C1F)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1COC[C@H]([C@@H]1F)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H10FNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

119.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3R,4R)-4-Fluorotetrahydro-2H-pyran-3-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.